Cas no 952480-24-9 (8-Azaspiro[4.5]decan-4-amine)

• Product Name: 8-Azaspiro[4.5]decan-4-amine
• CAS No: 952480-24-9
• MF: C₉H₁₈N₂
• MW: 154.2526
• MDL: MFCD32690954
• CID: 4741635
• Update Time: 2026-02-25

8-Azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decan-1-amine
• 8-Azaspiro[4.5]decan-4-amine

• MDL： MFCD32690954
• Inchi： 1S/C9H18N2/c10-8-2-1-3-9(8)4-6-11-7-5-9/h8,11H,1-7,10H2
• InChI Key： XWXDGRXUGNLFFC-UHFFFAOYSA-N
• SMILES： N1([H])C([H])([H])C([H])([H])C2(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])C([H])([H])C2([H])N([H])[H]

Computed Properties

• Exact Mass: 154.146999g/mol
• Monoisotopic Mass: 154.146999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Molecular Weight: 154.25g/mol
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-Azaspiro[4.5]decan-4-amine

Comprehensive Overview of 8-Azaspiro[4.5]decan-4-amine (CAS No. 952480-24-9): Properties, Applications, and Research Insights

8-Azaspiro[4.5]decan-4-amine (CAS No. 952480-24-9) is a structurally unique spirocyclic amine compound that has garnered significant attention in pharmaceutical and chemical research. Its aza-spiro scaffold, characterized by a nitrogen atom integrated into a spiro[4.5]decane framework, offers versatile reactivity and potential applications in drug discovery. This article delves into its molecular properties, synthetic pathways, and emerging roles in addressing contemporary scientific challenges, such as central nervous system (CNS) drug development and enzyme modulation.

The spirocyclic structure of 8-Azaspiro[4.5]decan-4-amine contributes to its three-dimensional complexity, making it a valuable building block for medicinal chemistry. Researchers have explored its utility in designing GPCR-targeted ligands and kinase inhibitors, aligning with current trends in precision medicine. Its rigid backbone enhances binding affinity to biological targets, a feature increasingly sought after in fragment-based drug design (FBDD).

In the context of neurodegenerative disease research, 8-Azaspiro[4.5]decan-4-amine has been investigated for its potential to cross the blood-brain barrier (BBB). This aligns with growing public interest in Alzheimer’s and Parkinson’s disease therapeutics, as evidenced by frequent searches for "BBB-penetrating compounds" and "neuroprotective agents." The compound’s amine functionality further allows for derivatization, enabling the development of prodrugs or bioconjugates.

Synthetic approaches to 8-Azaspiro[4.5]decan-4-amine often involve ring-closing metathesis or reductive amination strategies. Recent advancements in flow chemistry and catalysis have optimized its production, addressing industrial demands for scalable synthesis—a topic frequently queried in AI-driven chemical databases. The compound’s chiral centers also make it a candidate for asymmetric synthesis, a hotspot in green chemistry discussions.

Beyond therapeutics, 8-Azaspiro[4.5]decan-4-amine finds niche applications in material science, particularly in designing metal-organic frameworks (MOFs) with tailored porosity. This intersects with trending searches on "MOFs for carbon capture" and "sustainable materials," highlighting its multidisciplinary relevance. Analytical techniques like NMR spectroscopy and X-ray crystallography are critical for characterizing its purity and conformation, ensuring compliance with Good Manufacturing Practice (GMP) standards.

In summary, 8-Azaspiro[4.5]decan-4-amine (CAS No. 952480-24-9) exemplifies the convergence of structural innovation and applied science. Its adaptability to high-throughput screening and alignment with bioisostere principles positions it as a cornerstone in modern chemical biology. As research continues to uncover its potential, this compound remains a focal point for addressing both academic inquiries and industrial challenges.